Cas no 1137869-92-1 (3-Fluoro-5-methoxy-4-nitrobenzonitrile)
1137869-92-1 structure
Product name:3-Fluoro-5-methoxy-4-nitrobenzonitrile
3-Fluoro-5-methoxy-4-nitrobenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Fluoro-5-methoxy-4-nitrobenzonitrile
- E85657
- SY342138
- SCHEMBL1675905
- EN300-191244
- A1-09737
- DTXSID80728472
- DB-348208
- RMIUUPBNJHYNJG-UHFFFAOYSA-N
- 1137869-92-1
- CS-0136243
- MFCD23701681
- Benzonitrile, 3-fluoro-5-methoxy-4-nitro-
- DTXCID60679216
-
- MDL： MFCD23701681
- Inchi： InChI=1S/C8H5FN2O3/c1-14-7-3-5(4-10)2-6(9)8(7)11(12)13/h2-3H,1H3
- InChI Key： RMIUUPBNJHYNJG-UHFFFAOYSA-N
- SMILES： COC1=CC(=CC(=C1[N+](=O)[O-])F)C#N
Computed Properties
- Exact Mass: 196.02842019g/mol
- Monoisotopic Mass: 196.02842019g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 78.8Ų
3-Fluoro-5-methoxy-4-nitrobenzonitrile Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F079065-1000mg |
3-Fluoro-5-methoxy-4-nitrobenzonitrile |
1137869-92-1 | 1g |
$1499.00 | 2023-05-18 | ||
| TRC | F079065-100mg |
3-Fluoro-5-methoxy-4-nitrobenzonitrile |
1137869-92-1 | 100mg |
$190.00 | 2023-05-18 | ||
| eNovation Chemicals LLC | Y1249826-250mg |
Benzonitrile, 3-fluoro-5-methoxy-4-nitro- |
1137869-92-1 | 95% | 250mg |
$275 | 2024-07-28 | |
| Chemenu | CM159452-1g |
3-Fluoro-5-methoxy-4-nitrobenzonitrile |
1137869-92-1 | 95% | 1g |
$729 | 2022-06-14 | |
| Ambeed | A327732-250mg |
3-Fluoro-5-methoxy-4-nitrobenzonitrile |
1137869-92-1 | 98% | 250mg |
$267.0 | 2024-04-26 | |
| Enamine | EN300-191244-10g |
3-fluoro-5-methoxy-4-nitrobenzonitrile |
1137869-92-1 | 95% | 10g |
$4667.0 | 2023-09-17 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSN858-1g |
Benzonitrile, 3-fluoro-5-methoxy-4-nitro- |
1137869-92-1 | 95% | 1g |
￥5828.0 | 2024-04-25 | |
| Aaron | AR000ACR-1g |
Benzonitrile, 3-fluoro-5-methoxy-4-nitro- |
1137869-92-1 | 98% | 1g |
$809.00 | 2025-02-12 | |
| 1PlusChem | 1P000A4F-1g |
Benzonitrile, 3-fluoro-5-methoxy-4-nitro- |
1137869-92-1 | 97% | 1g |
$1626.00 | 2023-12-26 | |
| A2B Chem LLC | AA12319-1g |
3-Fluoro-5-methoxy-4-nitrobenzonitrile |
1137869-92-1 | 95% | 1g |
$1179.00 | 2024-04-20 |
3-Fluoro-5-methoxy-4-nitrobenzonitrile Related Literature
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1. Squaramide-catalysed asymmetric cascade reactions of 2,3-dioxopyrrolidines with 3-chlorooxindoles†Jiang-Bo Wen,Da-Ming Du Org. Biomol. Chem., 2020,18, 1647-1656
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Tatsuya Kameyama,Ken-ichi Okazaki,Katsuhiko Takagi Phys. Chem. Chem. Phys., 2009,11, 5369-5376
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Anne Aamdal Scheie,Jessica Lönn-Stensrud New J. Chem., 2008,32, 1567-1572
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Qingxiao Zou,Weilong Liu New J. Chem., 2021,45, 530-534
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Maria Adobes-Vidal,Harriet Pearce,Patrick R. Unwin Phys. Chem. Chem. Phys., 2017,19, 17827-17833
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1137869-92-1)3-Fluoro-5-methoxy-4-nitrobenzonitrile
Purity:99%/99%/99%
Quantity:250mg/1g/5g
Price ($):240.0/825.0/2404.0